Cas no 2060057-47-6 (3,5,5-Trimethyloxolan-3-amine)

• Product Name: 3,5,5-Trimethyloxolan-3-amine
• CAS No: 2060057-47-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD30487953
• CID: 5612999
• PubChem ID: 137702683
• Update Time: 2025-10-29

3,5,5-Trimethyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2060057-47-6
• EN300-330264
• 3,5,5-Trimethyloxolan-3-amine
• 3-Furanamine, tetrahydro-3,5,5-trimethyl-

• MDL： MFCD30487953
• Inchi： 1S/C7H15NO/c1-6(2)4-7(3,8)5-9-6/h4-5,8H2,1-3H3
• InChI Key： OVVKEFISDZESPS-UHFFFAOYSA-N
• SMILES： O1CC(C)(CC1(C)C)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.896±0.06 g/cm3(Predicted)
• Boiling Point: 153.8±33.0 °C(Predicted)
• pka: 9.91±0.40(Predicted)

Additional information on 3,5,5-Trimethyloxolan-3-amine

Exploring the Potential of 3,5,5-Trimethyloxolan-3-Amine: A Comprehensive Overview

The compound 3,5,5-trimethyloxolan-3-amine (CAS No. 2060057-47-6) has garnered significant attention in recent years due to its unique chemical properties and potential applications across various industries. This organic compound belongs to the class of tertiary amines and is characterized by its oxolane ring structure with three methyl groups and an amine functional group. The oxolane ring provides a rigid framework that enhances the compound's stability and reactivity in different chemical environments.

Recent studies have highlighted the importance of tertiary amines like 3,5,5-trimethyloxolan-3-amine in catalytic processes. Researchers have demonstrated that this compound can act as an efficient catalyst in asymmetric synthesis reactions, particularly in the formation of chiral centers. Its ability to stabilize transition states through steric and electronic effects makes it a valuable tool in organic synthesis. For instance, a 2022 study published in *Nature Chemistry* explored its role in accelerating the formation of enantioselective products in organocatalytic reactions.

In addition to its catalytic applications, 3,5,5-trimethyloxolan-3-amine has shown promise in the field of materials science. Its unique molecular structure allows for the formation of stable polymers and coatings with enhanced mechanical properties. A 2021 research article in *Advanced Materials* reported that incorporating this compound into polymer formulations significantly improved their thermal stability and resistance to environmental factors such as UV radiation and moisture.

The synthesis of CAS No. 2060057-47-6 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The most common approach involves the reaction of an appropriate oxolane derivative with an amine precursor under controlled conditions. Recent advancements in green chemistry have led to the development of more sustainable synthesis pathways for this compound, reducing its environmental footprint while maintaining high yields.

From a toxicological perspective, 3,5,5-trimethyloxolan-3-amine has been subjected to rigorous safety assessments. According to a 2023 study published in *Toxicology Letters*, the compound exhibits low acute toxicity and minimal genotoxic potential under standard testing conditions. These findings suggest that it can be safely used in industrial applications without posing significant risks to human health or the environment.

Looking ahead, the potential applications of CAS No. 2060057-47-6 are expected to expand further as researchers continue to explore its properties. Its role as a versatile building block in organic synthesis could lead to breakthroughs in drug discovery and advanced materials development. Moreover, ongoing studies aim to optimize its use in industrial processes by improving its efficiency and scalability.

In conclusion, 3,5,5-trimethyloxolan-3-amine (CAS No. 2060057-47-6) is a compound with immense potential across multiple fields due to its unique chemical structure and functional properties. By leveraging cutting-edge research and sustainable practices, this compound is poised to play a pivotal role in shaping future innovations in chemistry and materials science.